Cas no 1459157-96-0 (4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid)

• Product Name: 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid
• CAS No: 1459157-96-0
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6378082
• PubChem ID: 62302663
• Update Time: 2025-10-29

4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid
• 1459157-96-0
• EN300-13012679
• AKOS011586241

• Inchi： 1S/C13H18O4/c1-3-17-12-6-4-9(2)8-10(12)11(14)5-7-13(15)16/h4,6,8,11,14H,3,5,7H2,1-2H3,(H,15,16)
• InChI Key： ACHRDQMNCWKWKA-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)C=CC=1OCC)CCC(=O)O

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid

Comprehensive Overview of 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid (CAS No. 1459157-96-0)

4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid (CAS No. 1459157-96-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique phenyl and hydroxybutanoic acid moieties, is often explored for its potential applications in drug development and metabolic studies. Researchers are particularly interested in its structural properties, which may influence its bioavailability and interaction with biological targets.

The compound’s name, 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid, reflects its intricate chemical architecture. The presence of an ethoxy group and a methylphenyl ring suggests potential solubility and stability advantages, making it a candidate for further investigation in medicinal chemistry. Its CAS No. 1459157-96-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for hydroxybutanoic acid derivatives has surged, driven by their relevance in synthesizing bioactive molecules. For instance, analogs of this compound have been studied for their roles in modulating enzymatic activity or serving as intermediates in the production of therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery, where researchers seek compounds with tailored properties to enhance efficacy and reduce side effects.

From an industrial perspective, 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have enabled more efficient production of such compounds, addressing environmental concerns while maintaining high yields. This resonates with the growing emphasis on eco-friendly manufacturing practices in the chemical sector.

Another area of interest is the compound’s potential role in nutraceuticals and cosmeceuticals. Derivatives of hydroxybutanoic acid are known for their skin-conditioning and anti-inflammatory properties, which could position this compound as a valuable ingredient in dermatological formulations. As consumers increasingly prioritize clean-label and science-backed products, the exploration of such compounds gains traction.

For researchers and industry professionals, understanding the spectroscopic data and chromatographic behavior of 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid is critical. Advanced techniques like NMR spectroscopy and HPLC-MS are commonly employed to characterize its purity and stability, ensuring compliance with regulatory standards. These analytical methods are pivotal in quality control and batch-to-batch consistency.

In summary, 4-(2-ethoxy-5-methylphenyl)-4-hydroxybutanoic acid (CAS No. 1459157-96-0) represents a versatile compound with multifaceted applications. Its relevance in pharmaceutical research, sustainable chemistry, and cosmetic science underscores its importance in modern scientific endeavors. As advancements in synthetic methodologies and analytical technologies continue, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.